1-Chloro-2,2,3,4-tetramethylhexane

Specification

• Molecular Formula: C10H21Cl
• Molecular Weight: 176.72 g/mol
• IUPAC Name: 1-chloro-2,2,3,4-tetramethylhexane
• Standard InChI: InChI=1S/C10H21Cl/c1-6-8(2)9(3)10(4,5)7-11/h8-9H,6-7H2,1-5H3
• Standard InChI Key: WUACVOGSMLCWBX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)C(C)(C)CCl

Introduction

1-Chloro-2,2,3,4-tetramethylhexane is a chlorinated organic compound with the molecular formula C10H21Cl and a molecular weight of 176.73 g/mol. It is a derivative of hexane, with four methyl groups attached to the second, third, and fourth carbon atoms, and a chlorine atom attached to the first carbon atom. This compound is of interest in various chemical and industrial applications due to its unique structure and properties.

Synthesis and Availability

1-Chloro-2,2,3,4-tetramethylhexane is not commonly synthesized or commercially available in large quantities. It is listed as a discontinued product by some suppliers, indicating limited demand or production challenges.

3-Chloro-2,2,3,4-tetramethylhexane

• Molecular Formula: C10H21Cl.

• Molecular Weight: 176.72 g/mol.

• Structure: Similar to 1-Chloro-2,2,3,4-tetramethylhexane but with the chlorine atom at the third carbon.

3-Ethyl-2,2,3,4-tetramethylhexane

• Molecular Formula: C12H26.

• Molecular Weight: 170.335 g/mol.

• Structure: An ethyl group replaces the chlorine atom in the tetramethylhexane backbone.

Data Table: Comparison of 1-Chloro-2,2,3,4-tetramethylhexane with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point
1-Chloro-2,2,3,4-tetramethylhexane	C10H21Cl	176.73	Not specified
3-Chloro-2,2,3,4-tetramethylhexane	C10H21Cl	176.72	Not specified
3-Ethyl-2,2,3,4-tetramethylhexane	C12H26	170.335	Not specified